Cas no 2549005-57-2 (6-(4-methyl-1H-pyrazol-1-yl)-N-{[2-(morpholin-4-yl)pyridin-4-yl]methyl}pyrimidin-4-amine)

6-(4-Methyl-1H-pyrazol-1-yl)-N-{[2-(morpholin-4-yl)pyridin-4-yl]methyl}pyrimidin-4-amine is a heterocyclic compound featuring a pyrimidine core substituted with a 4-methylpyrazole moiety and an aminomethylpyridine group linked to a morpholine ring. This structure confers potential utility in medicinal chemistry, particularly as a kinase inhibitor scaffold due to its ability to engage in hydrogen bonding and π-stacking interactions. The morpholine and pyridine components enhance solubility and bioavailability, while the pyrazole and pyrimidine groups offer versatility for further functionalization. Its well-defined synthetic route and stable physicochemical properties make it a promising intermediate for drug discovery, particularly in targeting protein kinases involved in signaling pathways.
6-(4-methyl-1H-pyrazol-1-yl)-N-{[2-(morpholin-4-yl)pyridin-4-yl]methyl}pyrimidin-4-amine structure
2549005-57-2 structure
Product Name:6-(4-methyl-1H-pyrazol-1-yl)-N-{[2-(morpholin-4-yl)pyridin-4-yl]methyl}pyrimidin-4-amine
CAS No:2549005-57-2
MF:C18H21N7O
MW:351.405642271042
CID:5313346
PubChem ID:154829184
Update Time:2025-07-22

6-(4-methyl-1H-pyrazol-1-yl)-N-{[2-(morpholin-4-yl)pyridin-4-yl]methyl}pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 6-(4-Methyl-1H-pyrazol-1-yl)-N-[[2-(4-morpholinyl)-4-pyridinyl]methyl]-4-pyrimidinamine
    • F6791-6898
    • 2549005-57-2
    • 6-(4-methyl-1H-pyrazol-1-yl)-N-{[2-(morpholin-4-yl)pyridin-4-yl]methyl}pyrimidin-4-amine
    • AKOS040730767
    • Inchi: 1S/C18H21N7O/c1-14-10-23-25(12-14)18-9-16(21-13-22-18)20-11-15-2-3-19-17(8-15)24-4-6-26-7-5-24/h2-3,8-10,12-13H,4-7,11H2,1H3,(H,20,21,22)
    • InChI Key: JATPNPAWEDPXRZ-UHFFFAOYSA-N
    • SMILES: O1CCN(C2C=C(C=CN=2)CNC2C=C(N=CN=2)N2C=C(C)C=N2)CC1

Computed Properties

  • Exact Mass: 351.18075832g/mol
  • Monoisotopic Mass: 351.18075832g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 434
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 81Ų

Experimental Properties

  • Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 628.6±55.0 °C(Predicted)
  • pka: 5.51±0.10(Predicted)

6-(4-methyl-1H-pyrazol-1-yl)-N-{[2-(morpholin-4-yl)pyridin-4-yl]methyl}pyrimidin-4-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6791-6898-2μmol
6-(4-methyl-1H-pyrazol-1-yl)-N-{[2-(morpholin-4-yl)pyridin-4-yl]methyl}pyrimidin-4-amine
2549005-57-2
2μmol
$85.5 2023-09-07
Life Chemicals
F6791-6898-5μmol
6-(4-methyl-1H-pyrazol-1-yl)-N-{[2-(morpholin-4-yl)pyridin-4-yl]methyl}pyrimidin-4-amine
2549005-57-2
5μmol
$94.5 2023-09-07
Life Chemicals
F6791-6898-10μmol
6-(4-methyl-1H-pyrazol-1-yl)-N-{[2-(morpholin-4-yl)pyridin-4-yl]methyl}pyrimidin-4-amine
2549005-57-2
10μmol
$103.5 2023-09-07
Life Chemicals
F6791-6898-20μmol
6-(4-methyl-1H-pyrazol-1-yl)-N-{[2-(morpholin-4-yl)pyridin-4-yl]methyl}pyrimidin-4-amine
2549005-57-2
20μmol
$118.5 2023-09-07
Life Chemicals
F6791-6898-1mg
6-(4-methyl-1H-pyrazol-1-yl)-N-{[2-(morpholin-4-yl)pyridin-4-yl]methyl}pyrimidin-4-amine
2549005-57-2
1mg
$81.0 2023-09-07
Life Chemicals
F6791-6898-2mg
6-(4-methyl-1H-pyrazol-1-yl)-N-{[2-(morpholin-4-yl)pyridin-4-yl]methyl}pyrimidin-4-amine
2549005-57-2
2mg
$88.5 2023-09-07
Life Chemicals
F6791-6898-3mg
6-(4-methyl-1H-pyrazol-1-yl)-N-{[2-(morpholin-4-yl)pyridin-4-yl]methyl}pyrimidin-4-amine
2549005-57-2
3mg
$94.5 2023-09-07
Life Chemicals
F6791-6898-4mg
6-(4-methyl-1H-pyrazol-1-yl)-N-{[2-(morpholin-4-yl)pyridin-4-yl]methyl}pyrimidin-4-amine
2549005-57-2
4mg
$99.0 2023-09-07
Life Chemicals
F6791-6898-5mg
6-(4-methyl-1H-pyrazol-1-yl)-N-{[2-(morpholin-4-yl)pyridin-4-yl]methyl}pyrimidin-4-amine
2549005-57-2
5mg
$103.5 2023-09-07
Life Chemicals
F6791-6898-10mg
6-(4-methyl-1H-pyrazol-1-yl)-N-{[2-(morpholin-4-yl)pyridin-4-yl]methyl}pyrimidin-4-amine
2549005-57-2
10mg
$118.5 2023-09-07

6-(4-methyl-1H-pyrazol-1-yl)-N-{[2-(morpholin-4-yl)pyridin-4-yl]methyl}pyrimidin-4-amine Related Literature

Additional information on 6-(4-methyl-1H-pyrazol-1-yl)-N-{[2-(morpholin-4-yl)pyridin-4-yl]methyl}pyrimidin-4-amine

6-(4-methyl-1H-pyrazol-1-yl)-N-{[2-(morpholin-4-yl)pyridin-4-yl]methyl}pyrimidin-4-amine (CAS 2549005-57-2): A Comprehensive Scientific Overview

The compound 6-(4-methyl-1H-pyrazol-1-yl)-N-{[2-(morpholin-4-yl)pyridin-4-yl]methyl}pyrimidin-4-amine (CAS 2549005-57-2) has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry. This heterocyclic molecule combines a pyrimidine core with pyrazole and morpholine moieties, making it a subject of interest for researchers exploring kinase inhibition and targeted therapies. The presence of these pharmacophores suggests possible interactions with biological targets involved in cellular signaling pathways.

Recent trends in drug discovery highlight the importance of small-molecule inhibitors with selective binding capabilities, and this compound's structural complexity positions it as a promising candidate for further investigation. The 4-methyl-1H-pyrazol-1-yl group contributes to its potential as a scaffold modifier, while the morpholin-4-yl fragment may enhance solubility and pharmacokinetic properties. These characteristics align with current industry demands for compounds that balance potency with drug-like properties.

From a synthetic chemistry perspective, the preparation of 6-(4-methyl-1H-pyrazol-1-yl)-N-{[2-(morpholin-4-yl)pyridin-4-yl]methyl}pyrimidin-4-amine involves sophisticated multi-step organic synthesis techniques. Researchers have developed various routes to construct its molecular architecture, often employing Pd-catalyzed cross-coupling reactions for the critical bond formations. The compound's heteroaromatic system presents both challenges and opportunities in terms of regioselectivity and functional group compatibility during synthesis.

In the context of current pharmaceutical research, molecules containing pyrimidine-amine cores similar to this compound have shown promise in addressing unmet medical needs. The scientific community continues to explore structural analogs for their potential in modulating disease-relevant targets, particularly in areas such as precision medicine and personalized therapeutics. This aligns with growing patient and physician interest in treatments with improved specificity and reduced side effects.

The physicochemical properties of CAS 2549005-57-2 make it particularly interesting for formulation scientists. Its balanced lipophilicity profile, influenced by both the pyrazole and morpholine components, suggests potential for good membrane permeability while maintaining adequate aqueous solubility. These characteristics are crucial for oral bioavailability, a key consideration in modern drug development programs.

Analytical characterization of this compound requires advanced techniques such as high-resolution mass spectrometry (HRMS) and multidimensional NMR spectroscopy. The complex 1H-pyrazol-1-yl substitution pattern and the pyridin-4-ylmethyl linkage create distinctive spectral signatures that facilitate compound identification and purity assessment. These analytical challenges reflect broader trends in quality control for complex pharmaceutical intermediates.

Emerging research suggests that structural motifs present in 6-(4-methyl-1H-pyrazol-1-yl)-N-{[2-(morpholin-4-yl)pyridin-4-yl]methyl}pyrimidin-4-amine may interact with specific protein families involved in cellular regulation. While detailed mechanism-of-action studies are ongoing, preliminary computational modeling indicates potential binding interactions with certain kinase domains, sparking interest in its possible application for targeted interventions in carefully regulated biological processes.

The compound's stability profile has become a focus area for development scientists. Initial studies indicate that the morpholin-4-yl pyridine segment contributes to enhanced stability under physiological conditions compared to simpler analogs. This property is particularly valuable given the pharmaceutical industry's increasing emphasis on developing compounds with improved metabolic stability and plasma half-life characteristics.

From an intellectual property perspective, CAS 2549005-57-2 represents an interesting case study in modern medicinal chemistry. Its complex structure presents opportunities for patent landscaping and structure-activity relationship (SAR) studies, particularly as researchers seek to optimize its pharmacological profile. This aligns with growing commercial interest in novel chemical entities that can address specific challenges in drug discovery and development.

As the scientific community continues to investigate 6-(4-methyl-1H-pyrazol-1-yl)-N-{[2-(morpholin-4-yl)pyridin-4-yl]methyl}pyrimidin-4-amine, its potential applications continue to expand. Current research directions include exploring its utility as a chemical probe for biological studies and investigating its suitability for further optimization in drug discovery programs. These developments reflect broader trends toward targeted molecular interventions in contemporary biomedical research.

The compound's unique combination of hydrogen bond acceptors and hydrophobic elements makes it particularly interesting for structure-based drug design. Computational chemists are actively studying its potential binding modes with various biological targets, using advanced molecular docking and dynamics simulation techniques. These in silico approaches have become increasingly important in early-stage drug discovery, helping to prioritize compounds for further experimental evaluation.

Quality control and characterization of 2549005-57-2 present specific analytical challenges that have driven innovation in analytical methodology. The need to accurately quantify isomeric impurities and monitor stability-indicating parameters has led to the development of specialized HPLC methods with mass spectrometric detection. These technical advances contribute to the broader field of analytical chemistry for complex heterocyclic compounds.

In conclusion, 6-(4-methyl-1H-pyrazol-1-yl)-N-{[2-(morpholin-4-yl)pyridin-4-yl]methyl}pyrimidin-4-amine represents a fascinating example of modern medicinal chemistry with potential applications across multiple therapeutic areas. Its complex structure and interesting physicochemical properties continue to attract research attention, particularly in the context of targeted therapeutic development. As scientific understanding of its properties and potential applications grows, this compound may serve as a valuable tool for advancing both basic research and applied pharmaceutical development.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd